[4-({3-Isobutyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetonitrile

• Molecular Formula: C24H25N3O4S
• Molecular Weight: 451.5 g/mol
• IUPAC Name: 2-[2-methoxy-4-[(Z)-[2-(4-methoxyphenyl)imino-3-(2-methylpropyl)-4-oxo-1,3-thiazolidin-5-ylidene]methyl]phenoxy]acetonitrile
• InChI: InChI=1S/C24H25N3O4S/c1-16(2)15-27-23(28)22(32-24(27)26-18-6-8-19(29-3)9-7-18)14-17-5-10-20(31-12-11-25)21(13-17)30-4/h5-10,13-14,16H,12,15H2,1-4H3/b22-14-,26-24?
• InChI Key: IFWRFUGIYDXQIQ-WJEPFGLZSA-N
• Isomeric SMILES: CC(C)CN1C(=O)/C(=C/C2=CC(=C(C=C2)OCC#N)OC)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CC(C)CN1C(=O)C(=CC2=CC(=C(C=C2)OCC#N)OC)SC1=NC3=CC=C(C=C3)OC

Description

[4-({3-Isobutyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-methoxyphenoxy]acetonitrile, commonly known as IMTA, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of IMTA is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes and proteins involved in inflammation and tumor growth. IMTA has also been shown to activate certain pathways involved in cellular defense mechanisms and may protect cells from oxidative stress.
Biochemical and Physiological Effects
Studies have shown that IMTA has significant biochemical and physiological effects. It has been shown to decrease the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. IMTA has also been shown to induce apoptosis in cancer cells and inhibit tumor growth. Additionally, IMTA has been shown to protect neurons from oxidative stress and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using IMTA in lab experiments is its low toxicity and high stability. IMTA is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using IMTA is its limited solubility in water, which may affect its bioavailability in certain experimental conditions.

Future Directions

There are several future directions for research on IMTA. One area of interest is the development of new synthetic methods for IMTA that may improve its solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of IMTA and its potential therapeutic applications in various diseases. Finally, the development of new IMTA derivatives with improved pharmacological properties may lead to the development of new drugs for the treatment of various diseases.

Synthesis Methods

IMTA is synthesized by reacting 2-methoxy-4-(chloromethyl)phenol with 3-isobutyl-2-[(4-methoxyphenyl)imino]-4-oxo-1,3-thiazolidin-5-ylidene]methyl chloride in the presence of potassium carbonate. The resulting product is then reacted with acetonitrile and sodium hydride to obtain the final product.

Scientific Research Applications

IMTA has been studied extensively in scientific research for its potential therapeutic properties. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-oxidant activities. IMTA has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.